Cas no 1514330-14-3 (1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one)

• Product Name: 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one
• CAS No: 1514330-14-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5746827
• PubChem ID: 79539161
• Update Time: 2025-10-10

1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1514330-14-3
• AKOS018094993
• EN300-1125971
• 1-(3-METHYLPHENYL)-2-(PYRROLIDIN-2-YL)ETHAN-1-ONE
• Ethanone, 1-(3-methylphenyl)-2-(2-pyrrolidinyl)-
• 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one

• Inchi： 1S/C13H17NO/c1-10-4-2-5-11(8-10)13(15)9-12-6-3-7-14-12/h2,4-5,8,12,14H,3,6-7,9H2,1H3
• InChI Key： OUDPWCPKVCLBQR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CC1CCCN1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±15.0 °C(Predicted)
• pka: 9.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one

1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1514330-14-3)

The compound 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1514330-14-3) is a versatile organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group, creating a molecule with both aromatic and cyclic amine functionalities. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and industrial applications.

One of the most notable features of 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one is its ability to act as a building block in the construction of bioactive molecules. The pyrrolidine ring, a five-membered cyclic secondary amine, contributes to the molecule's stability and reactivity. This structure has been exploited in the development of novel drugs targeting various therapeutic areas, including central nervous system disorders and infectious diseases. For instance, recent studies have highlighted its potential as a precursor for designing inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's.

The substituted phenyl group in this compound introduces additional electronic and steric effects, enhancing its versatility in chemical reactions. Researchers have demonstrated that this group can be further functionalized to create derivatives with tailored properties. For example, the introduction of electron-withdrawing or donating groups can modulate the molecule's reactivity and bioavailability, making it suitable for diverse applications.

In terms of synthesis, 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one can be prepared via various routes, including condensation reactions and organocatalytic processes. One of the most efficient methods involves the use of organocatalysts such as proline derivatives, which enable asymmetric synthesis under mild conditions. This approach not only enhances the yield but also improves the enantioselectivity of the product, making it highly valuable for drug discovery.

Recent studies have also explored the application of this compound in agrochemicals. Its ability to interact with plant receptors has been investigated for potential use as a growth regulator or pest control agent. Field trials have shown promising results, indicating that derivatives of this compound could offer sustainable solutions for crop protection without adverse environmental impacts.

Moreover, 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one has found applications in materials science, particularly in the development of advanced polymers and coatings. Its unique combination of aromaticity and cyclic amine functionalities allows for the creation of materials with enhanced mechanical properties and thermal stability. Researchers are actively exploring its potential as a monomer for synthesizing high-performance polymers suitable for aerospace and automotive industries.

In conclusion, 1-(3-Methylphenyl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1514330-14-3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural features make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials for this compound, its role in advancing modern science is expected to grow significantly.